Cas no 1261875-00-6 (4'-Difluoromethoxy-2,4,5,2'-tetrachlorobiphenyl)

• Product Name: 4'-Difluoromethoxy-2,4,5,2'-tetrachlorobiphenyl
• CAS No: 1261875-00-6
• MF: C₁₃H₆Cl₄F₂O
• MW: 357.994946956635
• CID: 4997692
• Update Time: 2025-10-28

4'-Difluoromethoxy-2,4,5,2'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Difluoromethoxy-2,4,5,2'-tetrachlorobiphenyl

• Inchi： 1S/C13H6Cl4F2O/c14-9-3-6(20-13(18)19)1-2-7(9)8-4-11(16)12(17)5-10(8)15/h1-5,13H
• InChI Key： AIGCOPBSRMQIFH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C(=CC=1Cl)Cl)Cl)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 7.5
• Topological Polar Surface Area: 9.2

Additional information on 4'-Difluoromethoxy-2,4,5,2'-tetrachlorobiphenyl

4'-Difluoromethoxy-2,4,5,2'-tetrachlorobiphenyl (CAS No. 1261875-00-6)

The compound 4'-Difluoromethoxy-2,4,5,2'-tetrachlorobiphenyl (CAS No. 1261875-00-6) is a highly specialized organic compound with a complex structure. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique chemical properties and potential applications in various industries. The biphenyl core of this molecule consists of two phenyl rings connected by a single bond, with multiple substituents attached to both rings. The difluoromethoxy group at the 4' position and the tetrachloro substitution pattern on both rings contribute to its distinct chemical behavior and reactivity.

Recent studies have highlighted the importance of understanding the synthesis and characterization of such complex biphenyl derivatives. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate the structural details of this compound. The tetrachloro substitution pattern has been shown to significantly influence the electronic properties of the molecule, making it a promising candidate for applications in electronic materials and pharmaceuticals.

The synthesis of 4'-Difluoromethoxy-2,4,5,2'-tetrachlorobiphenyl involves a multi-step process that requires precise control over reaction conditions. One common approach is the Friedel-Crafts alkylation reaction, which is used to introduce the difluoromethoxy group onto the biphenyl framework. This method has been optimized in recent studies to achieve high yields and purity levels. Additionally, the use of transition metal catalysts has been explored to facilitate the coupling reactions necessary for constructing the biphenyl core.

One of the most intriguing aspects of this compound is its potential application in advanced materials science. The tetrachloro substitution pattern imparts unique electronic properties that make it suitable for use in organic semiconductors and optoelectronic devices. Recent research has demonstrated that this compound exhibits excellent charge transport properties, making it a strong candidate for next-generation electronic materials.

In terms of environmental impact, studies have been conducted to assess the stability and biodegradation of 4'-Difluoromethoxy-2,4,5,2'-tetrachlorobiphenyl under various conditions. Results indicate that this compound is relatively stable under normal environmental conditions, which suggests that it may have limited environmental impact if properly managed during production and use.

Looking forward, ongoing research is focused on exploring new synthetic pathways for this compound to improve efficiency and reduce costs. Additionally, efforts are being made to investigate its potential applications in pharmaceuticals and agrochemicals. The combination of its unique chemical structure and promising properties positions 4'-Difluoromethoxy-2,4,5,2'-tetrachlorobiphenyl as a key compound in future scientific advancements.